Deulorlatinib

• CAS: 2131126-33-3
• Molecular Formula: C21H19FN6O2
• Molecular Weight: 409.4 g/mol
• InChI: InChI=1S/C21H19FN6O2/c1-11-15-7-13(22)4-5-14(15)21(29)27(2)10-16-19(17(8-23)28(3)26-16)12-6-18(30-11)20(24)25-9-12/h4-7,9,11H,10H2,1-3H3,(H2,24,25)/t11-/m1/s1/i3D3
• InChIKey: IIXWYSCJSQVBQM-LMUHODJSSA-N

Deulorlatinib: Third-Generation ALK/ROS1 Inhibitor

Deulorlatinib (TGRX-326, CAS 2131126-33-3) is an orally bioavailable, deuterated third-generation anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 (ROS1) tyrosine kinase inhibitor [1]. The compound is a deuterated analogue of the approved dual ALK/ROS1 inhibitor lorlatinib and is currently in Phase 3 clinical development in China for ALK-positive non-small cell lung cancer (NSCLC) [2]. Deulorlatinib is characterized as a highly brain-penetrant, new-generation ALK/ROS1 inhibitor with preclinical activity against multiple ALK-resistant mutations, including the G1202R gatekeeper mutation [3].

1

Kinase Target ALK/ROS1 dual kinase inhibition study fit

2

Structural Feature Deuteration-enabled metabolic stability research

3

Model Context CNS-penetrant inhibitor for brain metastasis research models

4

Resistance Context ALK G1202R gatekeeper mutation pathway study fit

• [1] Zhao S, et al. Safety, Efficacy, and Biomarker Analysis of Deulorlatinib (TGRX-326) in Anaplastic Lymphoma Kinase-Positive NSCLC: A Multicenter, Open-Label, Phase 1/1b Trial. J Thorac Oncol. 2025 Jun;20(6):785-796. View Source
• [2] Synapse. Deulorlatinib (TGRX-326) Drug Profile: ALK x ROS1 Inhibitor. Accessed 2025. View Source
• [3] IUPHAR/BPS Guide to Pharmacology. deulorlatinib Ligand Page (Ligand ID: 13488). View Source

Why Deulorlatinib Differs from Other ALK Inhibitors

Deulorlatinib is a deuterated analogue of lorlatinib, designed to alter metabolic stability and pharmacokinetic profiles via the kinetic isotope effect, potentially reducing off-target toxicity while maintaining target potency [1]. Critically, patients with ALK-positive NSCLC who have progressed on second-generation inhibitors (e.g., alectinib, ceritinib, brigatinib) represent a population with limited treatment options, and deulorlatinib has demonstrated distinct clinical activity in this specific second-generation TKI-pretreated setting [2]. Additionally, the compound's designation as a highly brain-penetrant agent distinguishes it from earlier-generation ALK inhibitors that exhibit poor central nervous system (CNS) penetration, making substitution without validation of brain metastasis coverage problematic for translational research models [3].

Reference Compound

Deulorlatinib — deuterated 3rd-gen ALK/ROS1 inhibitor

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Non-deuterated lorlatinib may exhibit different metabolic stability and PK profile due to absence of kinetic isotope effect

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Earlier-generation ALK inhibitors (crizotinib, alectinib, ceritinib) may not provide comparable CNS penetration or G1202R activity context

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Pan-kinase or non-selective inhibitors may shift target engagement profile away from ALK/ROS1 pathway-specific interpretation

• [1] Park CJ, et al. Old Wine in New Bottles? Deuterium Switch (Replacing Hydrogen With Deuterium) Comes to Thoracic Oncology as Deuterated Lorlatinib (Deulorlatinib, TGRX-326) and Deuterated Osimertinib (Asandeutertinib, TY-9591) in ALK+ NSCLC and EGFR+ NSCLC, Respectively. J Thorac Oncol. 2025 Jun;20(6):708-713. View Source
• [2] Zhao S, et al. Safety, Efficacy, and Biomarker Analysis of Deulorlatinib (TGRX-326) in Anaplastic Lymphoma Kinase-Positive NSCLC: A Multicenter, Open-Label, Phase 1/1b Trial. J Thorac Oncol. 2025 Jun;20(6):785-796. View Source
• [3] National Cancer Institute. Deulorlatinib NCI Drug Dictionary Entry. View Source

Comparator Evidence for Deulorlatinib

Intracranial Efficacy in TKI-Pretreated ALK-Positive NSCLC

In a Phase 1/1b trial (NCT05441956), deulorlatinib demonstrated an intracranial objective response rate (iORR) of 70.4% in patients with ALK-positive NSCLC who had previously received and progressed on one or more second-generation ALK inhibitors (alectinib, ceritinib, or brigatinib) [1]. This intracranial activity in a heavily pretreated, second-generation TKI-resistant population distinguishes deulorlatinib from earlier-generation ALK inhibitors, which exhibit markedly lower intracranial response rates after progression on prior ALK-directed therapy.

Intracranial Efficacy in TKI-Pretreated ALK+ NSCLC

Reported endpoint context

70.4% iORR (19/27 evaluable patients)

vs cross-study benchmarks: alectinib ~35.8%, brigatinib ~67%, lorlatinib ~63% in comparable post-2nd-gen TKI settings

Supports CNS metastasis model endpoint interpretation

Phase 1/1b open-label trial; RECIST 1.1 with RANO-BM criteria; context-dependent

Evidence Dimension	Intracranial Objective Response Rate in Second-Generation TKI-Pretreated ALK-Positive NSCLC
Target Compound Data	70.4% iORR (19/27 evaluable patients)
Comparator Or Baseline	Alectinib post-crizotinib: iORR ~35.8% (pooled analysis); Brigatinib post-crizotinib: iORR ~67% (ALTA trial); Lorlatinib post-second-generation TKI: iORR ~63% (Phase 2 study B7461001, EXP-3B/4B cohorts)
Quantified Difference	Deulorlatinib iORR of 70.4% in post-second-generation TKI setting represents approximately 1.1- to 2.0-fold relative improvement compared to cross-study benchmarks
Conditions	Phase 1/1b open-label trial; ALK-positive NSCLC with baseline CNS metastases; prior treatment with ≥1 second-generation ALK inhibitor; deulorlatinib 60 mg QD (RP2D); RECIST 1.1 with RANO-BM criteria

Why This Matters

High intracranial response rate in the second-generation TKI-pretreated population is critical for researchers modeling CNS metastasis progression or evaluating therapeutic options when first- and second-generation ALK inhibitors have failed to control brain lesions.

• [1] Zhao S, et al. Safety, Efficacy, and Biomarker Analysis of Deulorlatinib (TGRX-326) in Anaplastic Lymphoma Kinase-Positive NSCLC: A Multicenter, Open-Label, Phase 1/1b Trial. J Thorac Oncol. 2025 Jun;20(6):785-796. View Source

Overall Efficacy by Prior Treatment History

Deulorlatinib at the recommended Phase 2 dose (60 mg QD) produced objective response rates that varied substantially by prior treatment history: 87.9% in TKI-naïve patients, 71.4% in crizotinib-pretreated patients, and 38.1% in second-generation TKI-pretreated patients [1]. This progressive decline in ORR across increasingly pretreated populations mirrors patterns observed with lorlatinib, where ORR in post-second-generation TKI settings ranges from approximately 33-40% across Phase 2 expansion cohorts [2]. The preservation of a 38.1% ORR in a population that has exhausted second-generation options represents clinically meaningful activity in a high-unmet-need research context.

Overall Efficacy by Prior Treatment History

Reported endpoint context

Deulorlatinib (60 mg QD)

TKI-naïve: 87.9%

Crizotinib-treated: 71.4%

2nd-gen TKI-treated: 38.1%

Lorlatinib (cross-study)

TKI-naïve: 90.0%

Post-crizotinib: 69.5%

Post-2nd-gen TKI: 32.1–39.6%

ORR across all strata within ±5 percentage points of lorlatinib cross-study benchmarks

Supports prior-treatment-stratified model-response context

Phase 1/1b trial; 22 sites in China; context-dependent

Evidence Dimension	Objective Response Rate by Prior Treatment History
Target Compound Data	TKI-naïve: 87.9% (29/33); Crizotinib-treated: 71.4% (10/14); Second-generation TKI-treated: 38.1% (37/97)
Comparator Or Baseline	Lorlatinib Phase 2: TKI-naïve: 90.0% (EXP-1); Post-crizotinib: 69.5% (EXP-2/3A); Post-second-generation TKI: 32.1-39.6% (EXP-3B/4B)
Quantified Difference	Deulorlatinib ORR across all three treatment strata falls within ±5 percentage points of lorlatinib cross-study benchmarks, indicating comparable target engagement and clinical potency
Conditions	Phase 1/1b open-label trial; ALK-positive NSCLC patients; deulorlatinib 60 mg QD (RP2D); RECIST 1.1; 22 sites in China

Why This Matters

This stratified efficacy profile enables researchers to select deulorlatinib based on specific prior-treatment modeling needs, with particular relevance for studies examining resistance mechanisms to first-generation (crizotinib) versus second-generation ALK inhibitors.

• [1] Zhao S, et al. Safety, Efficacy, and Biomarker Analysis of Deulorlatinib (TGRX-326) in Anaplastic Lymphoma Kinase-Positive NSCLC: A Multicenter, Open-Label, Phase 1/1b Trial. J Thorac Oncol. 2025 Jun;20(6):785-796. View Source
• [2] Solomon BJ, et al. Lorlatinib in patients with ALK-positive non-small-cell lung cancer: results from a global phase 2 study. Lancet Oncol. 2018 Dec;19(12):1654-1667. View Source

Treatment Discontinuation Due to Adverse Events

In the Phase 1/1b trial of 198 patients, treatment-related adverse event (TRAE)-associated dose discontinuation occurred in 1.5% (3/198) of patients [1]. The most common TRAEs were hypercholesterolemia (79.3%), hypertriglyceridemia (77.3%), and weight gain (53.0%), with grade 3 or higher TRAEs occurring in 40.4% of patients [2]. This low discontinuation rate of 1.5% compares favorably to the 3-5% TRAE-related discontinuation rates observed with other ALK inhibitors in clinical studies, suggesting that the deuterated structure may confer improved tolerability while maintaining efficacy [3].

Discontinuation Due to Adverse Events

Tolerability endpoint context

1.5% TRAE-related discontinuation (3/198 patients)

vs lorlatinib 3.3%, alectinib 11.1%, brigatinib 4% in cross-study comparison

Supports tolerability endpoint monitoring context

Phase 1/1b safety population N=198; hypercholesterolemia 79.3%, hypertriglyceridemia 77.3%

Evidence Dimension	Treatment Discontinuation Rate Due to TRAEs
Target Compound Data	1.5% (3/198 patients)
Comparator Or Baseline	Lorlatinib Phase 2: 3.3% TRAE-related discontinuation; Alectinib Phase 3 ALEX: 11.1% AE-related discontinuation; Brigatinib Phase 3 ALTA-1L: 4% AE-related discontinuation
Quantified Difference	Deulorlatinib TRAE discontinuation rate is 55% lower than lorlatinib (1.5% vs 3.3%) and 86% lower than alectinib (1.5% vs 11.1%) in cross-study comparison
Conditions	Phase 1/1b open-label trial; ALK-positive NSCLC (n=171) and ROS1-positive NSCLC (n=27); deulorlatinib 5-125 mg QD; safety population N=198

Why This Matters

Low TRAE-related discontinuation rate supports the hypothesis that deuterium substitution may improve the therapeutic window, making deulorlatinib a rational choice for long-term in vivo studies where sustained compound exposure and minimal confounding toxicity are required.

• [1] Zhao S, et al. Safety, Efficacy, and Biomarker Analysis of Deulorlatinib (TGRX-326) in Anaplastic Lymphoma Kinase-Positive NSCLC: A Multicenter, Open-Label, Phase 1/1b Trial. J Thorac Oncol. 2025 Jun;20(6):785-796. View Source
• [2] Synapse. Deulorlatinib Clinical Trial Results Summary (NCT05441956). Accessed 2025. View Source
• [3] Park CJ, et al. Old Wine in New Bottles? Deuterium Switch (Replacing Hydrogen With Deuterium) Comes to Thoracic Oncology as Deuterated Lorlatinib (Deulorlatinib, TGRX-326) and Deuterated Osimertinib (Asandeutertinib, TY-9591) in ALK+ NSCLC and EGFR+ NSCLC, Respectively. J Thorac Oncol. 2025 Jun;20(6):708-713. View Source

Activity Against ALK G1202R Mutation

In preclinical studies, deulorlatinib (TGRX-326) inhibited the viability of cells expressing EML4-ALK and the ALK G1202R gatekeeper mutation in culture, and inhibited tumor growth in transplant models [1]. The G1202R mutation is the most common resistance mechanism to second-generation ALK inhibitors (observed in approximately 40-50% of patients progressing on alectinib), and represents a critical unmet need. While direct IC50 comparisons with lorlatinib in matched isogenic G1202R models are not yet published, the demonstrated preclinical activity against G1202R provides a mechanistic rationale for the 38.1% ORR observed in the second-generation TKI-pretreated clinical population.

Activity Against ALK G1202R Mutation

Class-level

Inhibited viability of Ba/F3 cells expressing EML4-ALK G1202R; exact IC50 not publicly disclosed

Crizotinib, alectinib, ceritinib: inactive (IC50 >1 μM); lorlatinib: IC50 77–113 nM in comparable assays

Supports resistance mechanism pathway studies

Preclinical Ba/F3 isogenic model; head-to-head IC50 data awaited

Evidence Dimension	Cellular Activity Against ALK G1202R Mutant
Target Compound Data	Inhibited viability of Ba/F3 cells expressing EML4-ALK G1202R (exact IC50 not publicly disclosed in available sources)
Comparator Or Baseline	Lorlatinib: IC50 77-113 nM against ALK G1202R in Ba/F3 cellular assays; Crizotinib/Alectinib/Ceritinib: inactive (IC50 >1 μM) against ALK G1202R
Quantified Difference	Class-level activity against G1202R distinguishes deulorlatinib (third-generation) from first- and second-generation ALK inhibitors, though precise IC50 fold-difference versus lorlatinib awaits head-to-head publication
Conditions	Ba/F3 isogenic cell line model expressing EML4-ALK G1202R fusion; cell viability assay; preclinical in vivo xenograft model

Why This Matters

G1202R activity is essential for any ALK inhibitor intended for research applications involving second-generation TKI resistance modeling; deulorlatinib's preclinical G1202R inhibition supports its utility in resistance mechanism studies.

• [1] CKB (Clinical Knowledgebase). Deulorlatinib (TGRX-326) Preclinical Profile: G1202R Activity. PMID: 39551469. View Source

Deuterated Derivative with PK Differentiation

Deulorlatinib is a deuterated analogue of lorlatinib wherein three hydrogen atoms are replaced with deuterium at a metabolically labile position (N-methyl group of the pyrazole ring) [1]. The kinetic isotope effect associated with carbon-deuterium bonds (C-D bond strength ~1.2 kcal/mol greater than C-H) slows oxidative metabolism by cytochrome P450 enzymes, potentially prolonging half-life and reducing peak-to-trough fluctuations. This deuteration strategy has been validated with other thoracic oncology agents (e.g., deuterated osimertinib/Asandeutertinib), though direct pharmacokinetic comparative data for deulorlatinib versus lorlatinib in matched subjects remain unpublished [2].

Deuterated Derivative with PK Differentiation

Data to verify

Deuterated at three positions (CD3 group on pyrazole N-methyl); C21H16D3FN6O2

C–D bond ~1.2–1.5 kcal/mol stronger than C–H; theoretically reduces CYP-mediated N-demethylation rate

Supports metabolic stability research context

Quantitative PK difference vs lorlatinib not yet publicly reported; PK studies ongoing

Evidence Dimension	Metabolic Stability via Deuterium Substitution
Target Compound Data	Deuterated at three positions (CD3 group on pyrazole nitrogen; molecular formula C21H16D3FN6O2)
Comparator Or Baseline	Lorlatinib (non-deuterated parent; molecular formula C21H19FN6O2)
Quantified Difference	C-D bond dissociation energy is approximately 1.2-1.5 kcal/mol higher than C-H, theoretically reducing CYP-mediated N-demethylation rate (quantitative PK difference data not yet publicly reported)
Conditions	Structural analysis by SMILES/InChI; deuterium content confirmed by mass spectrometry; PK studies ongoing (ClinicalTrials.gov NCT06304805, NCT06304818)

Why This Matters

The deuterium substitution provides a rational basis for anticipating differentiated pharmacokinetics, which may translate to improved tolerability and more consistent target coverage; researchers requiring compounds with potentially favorable metabolic profiles may prioritize deulorlatinib for long-term dosing studies.

• [1] IUPHAR/BPS Guide to Pharmacology. deulorlatinib Ligand Page (Ligand ID: 13488) with 2D Structure and SMILES. View Source
• [2] Park CJ, et al. Old Wine in New Bottles? Deuterium Switch (Replacing Hydrogen With Deuterium) Comes to Thoracic Oncology as Deuterated Lorlatinib (Deulorlatinib, TGRX-326) and Deuterated Osimertinib (Asandeutertinib, TY-9591) in ALK+ NSCLC and EGFR+ NSCLC, Respectively. J Thorac Oncol. 2025 Jun;20(6):708-713. View Source

Optimal Application Scenarios for Deulorlatinib

Modeling TKI Resistance and CNS Metastasis

Based on the 70.4% intracranial ORR and 38.1% overall ORR in second-generation TKI-pretreated patients [1], deulorlatinib is optimally suited for preclinical and translational research models investigating ALK-positive NSCLC with acquired resistance to alectinib, ceritinib, or brigatinib, particularly where brain metastasis is a key endpoint. The compound's demonstrated intracranial activity addresses the critical limitation of earlier-generation ALK inhibitors in CNS penetration.

PK/PD Comparison of Deuterated vs Non-Deuterated Inhibitors

Deulorlatinib's deuterated lorlatinib backbone provides a controlled chemical scaffold for investigating the kinetic isotope effect on ALK inhibitor pharmacokinetics and tolerability [1]. Researchers conducting metabolism studies, CYP enzyme interaction assays, or long-term in vivo efficacy models may leverage deulorlatinib to evaluate whether deuterium substitution confers measurable improvements in half-life, exposure variability, or off-target toxicity profiles compared to non-deuterated lorlatinib.

G1202R Resistance Mechanism Studies

Preclinical evidence demonstrating deulorlatinib activity against ALK G1202R-mutant cell lines and xenograft models [1] supports its use in studies examining resistance mechanisms associated with the G1202R gatekeeper mutation—the most prevalent resistance alteration following second-generation ALK TKI therapy. The compound enables investigation of G1202R-driven signaling pathways and combination therapy strategies targeting this high-frequency resistance variant.

Tolerability-Focused In Vivo Efficacy Studies

The observed 1.5% TRAE-related dose discontinuation rate in the Phase 1/1b safety population [1] suggests that deulorlatinib may offer a favorable tolerability profile relative to other ALK inhibitors. For long-term in vivo efficacy studies where sustained compound exposure and minimal confounding toxicity are critical—such as chronic dosing tumor xenograft models or combination therapy experiments—deulorlatinib represents a rational selection to reduce attrition due to treatment-emergent adverse events.

Application

Selection Property

Validation Focus

CNS metastasis resistance modeling studies

CNS-penetrant inhibitor research context

Intracranial endpoint response review

Deuterated vs non-deuterated PK/PD comparison

Deuterium-mediated metabolic stability

CYP metabolism and exposure profile review

G1202R gatekeeper mutation resistance studies

G1202R activity context review

Resistance pathway signaling analysis

Long-term in vivo tumor model studies

Tolerability endpoint context

Sustained-exposure tolerability review

All applications are research-use contexts. Endpoint data are from Phase 1/1b trial settings and require study-specific validation. This compound is not intended for human therapeutic or diagnostic use.

• [1] Zhao S, et al. Safety, Efficacy, and Biomarker Analysis of Deulorlatinib (TGRX-326) in Anaplastic Lymphoma Kinase-Positive NSCLC: A Multicenter, Open-Label, Phase 1/1b Trial. J Thorac Oncol. 2025 Jun;20(6):785-796. View Source